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This document provides detailed application notes and protocols for the green synthesis of gold
(AuNPs) and silver (AgNPs) nanoparticles utilizing sophorolipids, a class of glycolipid
biosurfactants. Sophorolipids act as both reducing and capping agents, offering an eco-
friendly and efficient method for nanoparticle synthesis.[1][2] These nanopatrticles exhibit
significant potential in various biomedical applications, including antimicrobial therapy and drug
delivery.[3][4][5]

Introduction

The synthesis of metallic nanopatrticles is a rapidly expanding field with significant implications
for medicine and biotechnology. Green synthesis approaches, which utilize biological
molecules to reduce metal ions and stabilize nanoparticles, are gaining prominence due to their
environmental compatibility and the production of biocompatible nanopatrticles.[1][6]
Sophorolipids, produced by yeasts such as Starmerella bombicola, are particularly well-suited
for this purpose due to their amphiphilic nature and inherent biological activity.[1][7][8] This
document outlines the protocols for synthesizing sophorolipid-capped AuNPs and AgNPs,
their characterization, and their potential applications.
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Synthesis of Gold Nanoparticles (AuNPs) Capped

with Sophorolipids

This section details two protocols for the synthesis of sophorolipid-capped gold nanoparticles

(AuNPs-SL). The first is a direct greener method, while the second incorporates a reducing

agent to achieve higher monodispersity.

Quantitative Data Summary

AuUNPs-SL (Greener AuNPs-SL-SBH

Parameter . Reference
Method) (With NaBHa)

Sophorolipid (SL)

) 400 pg/mL 400 pg/mL [9]
Concentration
HAuUCIs Concentration  Not specified Not specified
Temperature 80 °C 80 °C [9]
Average Size (DLS) 40 £ 10 nm Not specified 9]
Zeta Potential -30£3mV Not specified [9]

] Sharper peak than

UV-Vis Amax 530-540 nm [9]

AuNPs-SL

Experimental Protocols

Protocol 1: Facile One-Pot Greener Synthesis of AUNPs-SL

This protocol describes the synthesis of gold nanoparticles using sophorolipids as the sole

reducing and capping agent.

Materials:

e Sophorolipid (SL) solution (e.g., 1 mg/mL stock)

e Hydrogen tetrachloroaurate (HAuCls) solution (e.g., 1 mM)

o Deionized water
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Procedure:

In a clean glass flask, add the desired volume of HAuCla solution.

o Add the sophorolipid solution to achieve a final concentration of 400 pg/mL.

o Heat the reaction mixture to 80 °C with constant stirring.

» Monitor the reaction by observing the color change from yellow to ruby red, which indicates
the formation of AUNPs.

o The formation of AUNPs can be confirmed by UV-Vis spectroscopy, with a characteristic
surface plasmon resonance (SPR) peak between 530-540 nm.[9]

Protocol 2: Synthesis of Monodispersed AuNPs-SL with Sodium Borohydride (AuNPs-SL-SBH)

To obtain more uniformly sized nanoparticles, a strong reducing agent like sodium borohydride
can be used in conjunction with sophorolipids.

Materials:

Sophorolipid (SL) solution (e.g., 1 mg/mL stock)

Hydrogen tetrachloroaurate (HAuCls) solution (e.g., 1 mM)

Sodium borohydride (NaBHa4) solution (e.g., 100 mM, freshly prepared)

Deionized water

Procedure:

Follow steps 1 and 2 from Protocol 1.

Heat the reaction mixture to 80 °C with constant stirring.

Add a few drops of 100 mM sodium borohydride solution to the reaction mixture.

The solution should rapidly change color to a sharp ruby red.
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o Confirm the synthesis and monodispersity by UV-Vis spectroscopy, which will show a

sharper SPR peak compared to the greener synthesis method.[9]

Experimental Workflow
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Caption: Workflow for the synthesis of sophorolipid-capped gold nanoparticles.

Synthesis of Silver Nanoparticles (AgNPs) Capped
with Sophorolipids

This section outlines the protocol for the synthesis of sophorolipid-capped silver nanoparticles

(AgNPs-SL), where sophorolipids serve as both the reducing and capping agent. The size of

the resulting nanoparticles is influenced by the reaction temperature and the structure of the

sophorolipid used.[2]
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: _ E

Parameter 40 °C Synthesis 90 °C Synthesis Reference
Oleic Acid (OA) Oleic Acid (OA)

Sophorolipid Type derived & Linoleic derived & Linoleic
Acid (LOA) derived Acid (LOA) derived

AgNOs Concentration Not specified Not specified

Average Particle Size ~20 nm 5.5nm

(TEM) - OA (polydispersed) (monodispersed)

Average Particle Size

(TEM) - LOA 22 nm (polydispersed) 11 nm

UV-Vis Amax Broad peak Sharper peak

Experimental Protocol

Protocol 3: Temperature-Dependent Synthesis of AQNPs-SL

This protocol describes the synthesis of silver nanoparticles at different temperatures to control
their size.

Materials:

Sophorolipid (SL) solution (derived from oleic acid or linoleic acid)

Silver nitrate (AgNO3) solution (e.g., 1 mM)

Potassium hydroxide (KOH) solution (optional, to adjust pH)

Deionized water

Procedure:

 In a clean glass flask, add the AgNOs solution.

e Add the sophorolipid solution.
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e Adjust the pH of the solution if necessary using KOH.

e Heat the reaction mixture to the desired temperature (e.g., 40 °C for larger, polydispersed
nanoparticles or 90 °C for smaller, more monodispersed nanoparticles) with constant stirring.

[2]

e The reaction progress can be monitored by observing the color change of the solution to
yellowish-brown, indicating the formation of AQNPs.

e Characterize the synthesized AgNPs using UV-Vis spectroscopy, which will show a
characteristic SPR peak for silver nanoparticles.

Experimental Workflow
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Caption: Temperature-dependent synthesis of sophorolipid-capped silver nanopatrticles.
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Applications in Drug Development

Sophorolipid-synthesized gold and silver nanoparticles have demonstrated significant
potential in various aspects of drug development, primarily due to their antimicrobial and
anticancer properties, as well as their utility as drug delivery vehicles.

Antimicrobial Activity

Both AuNPs-SL and AgNPs-SL exhibit potent antimicrobial activity against a broad spectrum of
pathogens, including Gram-positive and Gram-negative bacteria.[3][9][10][11]

o Mechanism of Action: The antimicrobial effect of these nanoparticles is attributed to several
mechanisms, including the disruption of the bacterial cell membrane, leading to the leakage
of intracellular components.[3] Additionally, sophorolipid-capped nanopatrticles can induce
the generation of reactive oxygen species (ROS) within bacterial cells, causing oxidative
stress and subsequent cell death.[4]

e Synergistic Effects: AUNPs-SL have been shown to act synergistically with conventional
antibiotics, potentially reducing the required dosage and combating antibiotic resistance.[3]

Signaling Pathway of Antimicrobial Action
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Caption: Proposed mechanism of antimicrobial action of sophorolipid-capped nanoparticles.

Drug Delivery and Cancer Therapy

The biocompatible sophorolipid coating on gold and silver nanoparticles makes them
promising candidates for drug delivery systems.[5][12] The nanoparticle core can be loaded
with therapeutic agents, such as anticancer drugs, and the sophorolipid shell can enhance
cellular uptake and bioavailability.[13] Gold nanoparticles, in particular, are being investigated
for photothermal therapy, where they can be selectively heated by laser irradiation to destroy
cancer cells.[12]

Characterization of Nanoparticles

A comprehensive characterization of the synthesized nanopatrticles is crucial to ensure their
quality and suitability for specific applications.
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e UV-Visible Spectroscopy: This is the primary technique for confirming the formation of
nanoparticles and assessing their size distribution and stability. The surface plasmon
resonance (SPR) peak provides information about the nanoparticles' characteristics.

e Transmission Electron Microscopy (TEM): TEM is used to visualize the morphology (shape
and size) of the nanopatrticles and to confirm the presence of the sophorolipid capping
layer.[9]

o Dynamic Light Scattering (DLS): DLS measures the hydrodynamic diameter and size
distribution of the nanoparticles in solution.[2][9]

o Zeta Potential: This measurement indicates the surface charge of the nanopatrticles, which is
a critical factor for their stability in suspension. A highly negative or positive zeta potential
prevents agglomeration.

o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis can be used to confirm the
presence of sophorolipids on the surface of the nanoparticles by identifying their
characteristic functional groups.[9]

These protocols and application notes provide a comprehensive guide for the synthesis and
utilization of sophorolipid-based gold and silver nanoparticles in research and drug
development. The green synthesis approach offers a sustainable and effective method for
producing biocompatible nanoparticles with significant therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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